N-(2-chloro-4-fluorobenzyl)-1-(3-phenoxypyrazin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 8-(2,3-dimethylphenoxy)-2-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• InChI: InChI=1S/C25H25FN6O3/c1-17-4-3-5-21(18(17)2)35-24-23-28-32(25(34)31(23)11-10-27-24)16-22(33)30-14-12-29(13-15-30)20-8-6-19(26)7-9-20/h3-11H,12-16H2,1-2H3
• InChI Key: IHBDRXXTJGBAOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)N4CCN(CC4)C5=CC=C(C=C5)F)C
• Molecular Formula: C25H25FN6O3
• Molecular Weight: 476.5 g/mol

Description

N-(2-chloro-4-fluorobenzyl)-1-(3-phenoxypyrazin-2-yl)piperidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Radiopharmaceutical Applications

A significant application of related chemical structures involves the development of radiolabeled compounds for positron emission tomography (PET) imaging. For example, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the feasibility of using nucleophilic displacement for radiolabeling, which could potentially apply to similar compounds for studying cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).

Antimicrobial Research

Chemical structures resembling N-(2-chloro-4-fluorobenzyl)-1-(3-phenoxypyrazin-2-yl)piperidine-4-carboxamide have shown promise in antimicrobial research. For instance, the synthesis and evaluation of new pyridine derivatives reveal variable and modest activity against bacteria and fungi, indicating a potential for developing antimicrobial agents from similar compounds (Patel, Agravat, & Shaikh, 2011).

Molecular Synthesis and Characterization

Research on the synthesis and characterization of phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands, including structures similar to the subject compound, contributes to the understanding of their spectral, electrochemical, and magnetic properties. This information is crucial for the development of materials with specific electronic or magnetic behaviors (Amudha, Thirumavalavan, & Kandaswamy, 1999).

Kinase Inhibition for Cancer Therapy

The discovery and development of kinase inhibitors for cancer therapy have also seen the application of related compounds. For example, N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide demonstrates potent and selective inhibition of the Met kinase superfamily, showcasing the therapeutic potential of similar structures (Schroeder et al., 2009).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized, showing activity against Mycobacterium tuberculosis, indicating the utility of compounds with similar frameworks in combating tuberculosis (Jeankumar et al., 2013).